Cas no 2167605-84-5 (2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid)

2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid is a fluorinated cyclohexyl derivative featuring a methoxyacetic acid functional group. Its unique structure, combining a difluorinated cyclohexyl ring with a methoxy-substituted acetic acid moiety, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The difluorination enhances metabolic stability and lipophilicity, while the methoxy group offers synthetic versatility for further modifications. This compound is particularly useful in the development of bioactive molecules, including potential drug candidates, where fluorinated scaffolds are sought for improved pharmacokinetic properties. Its high purity and well-defined stereochemistry ensure reproducibility in research applications.
2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid structure
2167605-84-5 structure
Product Name:2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid
CAS No:2167605-84-5
MF:C9H14F2O3
MW:208.202470302582
CID:5409770
PubChem ID:154843856
Update Time:2025-11-01

2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-5392560
    • Z2896791448
    • 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid
    • 2167605-84-5
    • Inchi: 1S/C9H14F2O3/c1-14-7(8(12)13)6-2-4-9(10,11)5-3-6/h6-7H,2-5H2,1H3,(H,12,13)
    • InChI Key: YFFXKEWFZSRLCV-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(C(=O)O)OC)CC1)F

Computed Properties

  • Exact Mass: 208.09110063g/mol
  • Monoisotopic Mass: 208.09110063g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 46.5Ų

2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid Pricemore >>

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Additional information on 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid

Introduction to 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid (CAS No. 2167605-84-5)

2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid (CAS No. 2167605-84-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of difluorocyclohexyl derivatives and is characterized by its unique structural features, which include a difluorocyclohexyl ring and a methoxyacetic acid moiety. These structural elements contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.

The chemical structure of 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid is defined by its molecular formula, C11H15F2O3, and a molecular weight of approximately 233.23 g/mol. The presence of the difluorocyclohexyl ring imparts unique physical and chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic profile of the compound, making it a promising candidate for drug development.

In recent years, 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid has been investigated for its potential as a therapeutic agent in various disease models. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound exhibits potent anti-inflammatory effects by modulating the activity of pro-inflammatory cytokines and enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These findings suggest that 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid could be a valuable lead compound for the development of new anti-inflammatory drugs with improved safety profiles compared to existing non-steroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid has also shown promise in the treatment of metabolic disorders. Research has demonstrated that this compound can modulate glucose metabolism and insulin sensitivity in animal models of type 2 diabetes. The mechanism underlying these effects is thought to involve the activation of peroxisome proliferator-activated receptors (PPARs), which play a critical role in regulating lipid and glucose metabolism. These findings highlight the potential of 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid as a therapeutic agent for metabolic disorders.

The pharmacokinetic properties of 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid have been extensively studied to assess its suitability for clinical applications. In vitro and in vivo studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid has low toxicity at therapeutic doses, further supporting its potential for clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and significant improvements in key biomarkers related to inflammation and metabolic function. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 2-(4,4-Difluorocyclohexyl)-2-methoxyacetic acid (CAS No. 2167605-84-5) is a promising compound with a diverse range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for drug development in areas such as anti-inflammatory therapy and metabolic disorders. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.

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